3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95%

• IUPAC Name: 3-hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid
• InChI: InChI=1S/C13H7F3O3/c14-7-4-9(15)12(10(16)5-7)8-2-1-6(13(18)19)3-11(8)17/h1-5,17H,(H,18,19)
• InChI Key: MUOAOQHULSGEOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)O)C2=C(C=C(C=C2F)F)F
• Molecular Formula: C13H7F3O3
• DSSTOX Substance ID: DTXSID80690564
• Molecular Weight: 268.19 g/mol
• CAS RN: 1261970-61-9

Description

3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid (3-OH-4-TFPB) is an organic compound that belongs to the family of carboxylic acids. It is a colorless solid with a melting point of 155-156°C and a boiling point of 370°C. 3-OH-4-TFPB has a wide range of applications in scientific research, such as in the synthesis of pharmaceuticals, as an antioxidant, and as a reagent in organic synthesis.

Scientific Research Applications

3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as an antioxidant, and in the synthesis of pharmaceuticals. 3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% is also used in the synthesis of heterocyclic compounds, such as pyridines, and in the synthesis of nitro compounds. It is also used as a catalyst in the synthesis of polymers. Additionally, 3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% is used in the synthesis of organic dyes and pigments.

Mechanism of Action

3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% acts as an antioxidant by scavenging free radicals and preventing oxidative damage. It is also a potent inhibitor of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), enzymes involved in the production of inflammatory mediators. 3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% also has anti-inflammatory, anti-allergic, and anti-bacterial properties.
Biochemical and Physiological Effects
3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% has been shown to have anti-inflammatory, anti-allergic, and anti-bacterial properties. It has also been shown to inhibit the production of inflammatory mediators by inhibiting cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes. Additionally, 3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% has been shown to reduce the production of reactive oxygen species (ROS) and to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% in lab experiments include its availability, low cost, and ease of synthesis. Additionally, it is a potent inhibitor of COX-2 and LOX enzymes, making it useful for studying the effects of inflammation. However, 3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, 3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% is not very stable and can be easily degraded in the presence of light and oxygen.

Future Directions

The potential future directions for 3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% include further research into its antioxidant, anti-inflammatory, and anti-bacterial properties. Additionally, further research into its effects on other enzymes, such as proteases and phospholipases, could be beneficial. Additionally, research into its use as a drug delivery system could be beneficial. Finally, further research into its use as a reagent in organic synthesis could lead to the development of new and more efficient synthetic pathways.

Synthesis Methods

3-Hydroxy-4-(2,4,6-trifluorophenyl)benzoic acid, 95% can be synthesized from the reaction of 4-hydroxybenzoic acid and 2,4,6-trifluoromethyl phenol in an acidic medium. The reaction is catalyzed by an acid catalyst, such as hydrochloric acid or sulfuric acid. The product is then purified by recrystallization. The yield of the reaction is typically around 70%.